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Compound of Interest

Compound Name:
Diethyl

bis(hydroxymethyl)malonate

Cat. No.: B146577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data available for Diethyl
bis(hydroxymethyl)malonate (CAS No: 20605-01-0), a reagent used in the synthesis of

various organic compounds, including 1,3-dioxanes and substituted esters[1]. This guide

consolidates information from safety data sheets and chemical databases to ensure safe

handling and use in a laboratory setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Diethyl
bis(hydroxymethyl)malonate is presented below. This data is essential for understanding its

behavior under various laboratory conditions.
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Property Value Source

Molecular Formula C9H16O6 [2][3]

Molecular Weight 220.22 g/mol [2][4]

Appearance White Solid [2]

Melting Point 49-51 °C (lit.) [1][3][4][5]

Boiling Point 351.3 ± 37.0 °C at 760 mmHg [5]

Density 1.2 ± 0.1 g/cm³ [5]

Flash Point 110 °C (230 °F) - closed cup [4]

Solubility Slightly soluble in water. [1][3]

Autoignition Temperature No data available [2]

Decomposition Temperature No data available [2]

Hazard Identification and Classification
Diethyl bis(hydroxymethyl)malonate is classified as a hazardous substance. The following

table summarizes its classification according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 Causes skin irritation.[2]

Serious Eye Damage/Eye

Irritation
Category 2

Causes serious eye irritation.

[2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[2]

Signal Word: Warning[2]

Hazard Pictogram:
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GHS Exclamation Mark Pictogram

Toxicological Information
Limited quantitative toxicological data is available for Diethyl bis(hydroxymethyl)malonate.

The product information from several suppliers indicates that no acute toxicity information is

available[2]. The known health effects are summarized below.
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Toxicity Type Result Target Organs

Acute Toxicity
No information available for

this product.[2]
-

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
Skin

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)
Eyes

Respiratory or Skin

Sensitization
No data available Respiratory System, Skin

Germ Cell Mutagenicity No data available -

Carcinogenicity
No data available; not a known

or suspected carcinogen.[2]
-

Reproductive Toxicity No data available -

STOT-Single Exposure
Category 3 (May cause

respiratory irritation)[2]
Respiratory system[2]

STOT-Repeated Exposure No data available -

Aspiration Hazard Not applicable (Solid) -

Experimental Protocols: Safe Handling and
Emergency Procedures
While specific experimental protocols for toxicity testing are not publicly available, the following

procedures for safe handling and emergency response are derived from safety data sheets.

A logical workflow for ensuring personal safety when handling Diethyl
bis(hydroxymethyl)malonate is outlined below.
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Personal Protective Equipment

Engineering Controls
(Ensure adequate ventilation) Personal Protective Equipment (PPE)

Safe Handling Practices

Eyeshields

Gloves

Dust mask type N95 (US)

Proper Storage

Click to download full resolution via product page

Workflow for Safe Handling

Engineering Controls: Use only outdoors or in a well-ventilated area[2].

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles[4].

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin

exposure[6].

Respiratory Protection: A dust mask type N95 (US) is recommended[4].

Safe Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray[2]. Wash face, hands,

and any exposed skin thoroughly after handling[2]. Avoid contact with skin and eyes[7].

The following diagram illustrates the recommended first-aid procedures in case of exposure.
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Exposure Event

Eye Contact Skin Contact Inhalation Ingestion

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing. Get medical attention.

Action

Wash with plenty of soap and water.
If skin irritation persists, call a physician.

Action

Remove person to fresh air and keep comfortable for breathing.
If not breathing, give artificial respiration.
Get medical attention if symptoms occur.

Action

Clean mouth with water and drink plenty of water afterwards.
Get medical attention if symptoms occur.

Action

Click to download full resolution via product page

First-Aid Procedures Flowchart

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention[2].

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin

irritation persists, call a physician[2].

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur[2].

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur[2].

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide[8].

Specific Hazards: Not expected to present a significant hazard under anticipated conditions

of normal use[7]. Hazardous decomposition products include carbon monoxide (CO) and

carbon dioxide (CO2)[2].
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Protective Equipment: Wear self-contained breathing apparatus for firefighting if

necessary[8].

Stability and Reactivity
Parameter Information

Reactivity No information available

Chemical Stability Stable under recommended storage conditions

Possibility of Hazardous Reactions None under normal processing.[2]

Conditions to Avoid Incompatible products.

Incompatible Materials
Acids, Bases, Reducing agents, Oxidizing

agents.[2]

Hazardous Decomposition Products
Carbon monoxide (CO), Carbon dioxide (CO2).

[2]

Storage and Disposal
Storage: Store in a well-ventilated place. Keep container tightly closed[2]. The storage class

code is 11 for combustible solids[4].

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, regional, and national regulations[2].

This guide is intended to provide essential safety information for researchers and professionals

working with Diethyl bis(hydroxymethyl)malonate. It is crucial to always consult the most

current Safety Data Sheet from your supplier before use and to ensure that all safety protocols

are strictly followed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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